Cas no 126624-54-2 (2-chloro-1-(5-methyl-1H-pyrrol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(5-methyl-1H-pyrrol-2-yl)ethan-1-one
• CAS No: 126624-54-2
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD19159870
• CID: 1220472
• PubChem ID: 14418141
• Update Time: 2025-04-20

2-chloro-1-(5-methyl-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(5-methyl-1H-pyrrol-2-yl)- (9CI)
• 2-chloro-1-(5-methyl-1H-pyrrol-2-yl)ethan-1-one
• DB-276498
• 126624-54-2
• 2-chloro-1-(5-methyl-1H-pyrrol-2-yl)ethanone
• Z1205663362
• ETHANONE, 2-CHLORO-1-(5-METHYL-1H-PYRROL-2-YL)-
• EN300-2958089
• AKOS006222338

• MDL： MFCD19159870
• Inchi： 1S/C7H8ClNO/c1-5-2-3-6(9-5)7(10)4-8/h2-3,9H,4H2,1H3
• InChI Key： DBJNTHXYCCSCFW-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(C)N1)=O

Computed Properties

• Exact Mass: 156.02171
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones